1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea

• IUPAC Name: 1-butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea
• InChI: InChI=1S/C16H26N2O/c1-5-7-14-8-10-15(11-9-14)13(4)18-16(19)17-12(3)6-2/h8-13H,5-7H2,1-4H3,(H2,17,18,19)
• InChI Key: ISMKBXUHUYUQHT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C)NC(=O)NC(C)CC
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two amine groups This particular compound features a butan-2-yl group and a 1-(4-propylphenyl)ethyl group attached to the urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea typically involves the reaction of butan-2-amine with 1-(4-propylphenyl)ethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the urea linkage.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the urea moiety can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carbonyl compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-Butan-2-yl-3-[1-(4-methylphenyl)ethyl]urea
• 1-Butan-2-yl-3-[1-(4-ethylphenyl)ethyl]urea
• 1-Butan-2-yl-3-[1-(4-isopropylphenyl)ethyl]urea

Uniqueness

1-Butan-2-yl-3-[1-(4-propylphenyl)ethyl]urea is unique due to the presence of the 4-propylphenyl group, which can impart distinct chemical and biological properties compared to its analogs